Cas no 7059-93-0 (2-[2-[2-(TRIFLUOROMETHOXY)PHENYL]HYDRAZONO]MALONONITRILE)

• Product Name: 2-[2-[2-(TRIFLUOROMETHOXY)PHENYL]HYDRAZONO]MALONONITRILE
• CAS No: 7059-93-0
• MF: C₁₀H₅F₃N₄O
• MW: 254.168111562729
• CID: 841268
• PubChem ID: 2781637
• Update Time: 2025-04-19

2-[2-[2-(TRIFLUOROMETHOXY)PHENYL]HYDRAZONO]MALONONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(TRIFLUOROMETHOXY)PHENYL]HYDRAZONO]MALONONITRILE
• 2-(TRIFLUOROMETHOXY)PHENYLAZOMALONONITRILE
• 2-[[2-(trifluoromethoxy)phenyl]hydrazinylidene]propanedinitrile
• 2-{2-[2-(trifluoromethoxy)phenyl]hydrazono}malononitrile
• HMS563B17
• (2-(Trifluoromethoxy)phenyl)carbonohydrazonoyl dicyanide
• FT-0610898
• 2-(2-[2-(Trifluoromethoxy)phenyl]hydrazono)malononitrile
• 7059-93-0
• [2-(Trifluoromethoxy)phenyl]carbonohydrazonoyl dicyanide
• DTXSID60381822
• Maybridge1_007607
• 1-cyano-N-[2-(trifluoromethoxy)phenyl]methanecarbohydrazonoyl cyanide
• AKOS025117212

• Inchi： 1S/C10H5F3N4O/c11-10(12,13)18-9-4-2-1-3-8(9)17-16-7(5-14)6-15/h1-4,17H
• InChI Key： AROPLGGZOUWHBU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1N/N=C(\C#N)/C#N)(F)F

Computed Properties

• Exact Mass: 254.04200
• Monoisotopic Mass: 254.04154528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Melting Point: 85-87
• PSA: 81.20000
• LogP: 2.47326

2-[2-[2-(TRIFLUOROMETHOXY)PHENYL]HYDRAZONO]MALONONITRILE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：